2-((4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2-methoxyethyl)acetamide

• IUPAC Name: 2-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-methoxyethyl)acetamide
• InChI: InChI=1S/C11H17N3O3S/c1-3-8-6-9(15)14-11(13-8)18-7-10(16)12-4-5-17-2/h6H,3-5,7H2,1-2H3,(H,12,16)(H,13,14,15)
• InChI Key: YGQHASOLVHDJCY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)SCC(=O)NCCOC
• Molecular Formula: C11H17N3O3S
• Molecular Weight: 271.34 g/mol

Description

2-((4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2-methoxyethyl)acetamide, commonly known as EMA401, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications. EMA401 is a novel angiotensin II type 2 receptor (AT2R) antagonist that has been shown to have analgesic and anti-inflammatory effects. In

Scientific Research Applications

Synthesis and Biological Activity

• Chemical Synthesis and Applications : The compound is involved in various chemical syntheses, including the creation of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These derivatives exhibit anti-inflammatory and analgesic properties, highlighting the compound's potential in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antimicrobial Agents : Pyrimidinone and oxazinone derivatives fused with thiophene rings have been synthesized starting from this compound, demonstrating significant antimicrobial activities. This suggests its utility in the development of new antibiotics (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

• Anticonvulsant Agents : S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine, synthesized from this compound, have been evaluated for their anticonvulsant properties. Their interaction with GABA receptors and potential in seizure management has been explored, demonstrating moderate activity in animal models (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).

• Dual Inhibitors Development : The compound's derivatives have been synthesized for potential application as dual thymidylate synthase and dihydrofolate reductase inhibitors, showing promise as antitumor agents. This illustrates its role in cancer research and therapy development (Gangjee, Li, Kisliuk, Cody, Pace, Piraino, & Makin, 2009).

• Antifungal and Antibacterial Compounds : Ionic liquid-promoted synthesis utilizing this compound led to derivatives with potent antifungal and antibacterial activities. These findings contribute to the ongoing search for more effective antimicrobial treatments (Tiwari, Seijas, Vázquez-Tato, Sarkate, Karnik, & Nikalje, 2018).